
Technical Monograph: 6-Chloro-1-oxo-1-
phenylhexane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 6-Chloro-1-oxo-1-phenylhexane

CAS No.: 946-01-0

Cat. No.: B1608554

Get Quote

Molecular Weight & Physicochemical Characterization Guide

Executive Summary: The Molecular Anchor
6-Chloro-1-oxo-1-phenylhexane (IUPAC: 6-chloro-1-phenylhexan-1-one), commonly referred

to as 6-chlorohexanophenone, serves as a critical bifunctional scaffold in medicinal chemistry.

[1] It bridges the lipophilic utility of the phenyl ring with the reactive versatility of a terminal alkyl

chloride, separated by a hydrolytically stable hexanoyl linker.

For researchers in drug discovery, the precise molecular weight is not merely a physical

constant; it is the stoichiometric anchor for calculating yield, molar equivalents in nucleophilic

substitutions, and mass spectrometry validation.
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Parameter Value Technical Context

Molecular Weight 210.70 g/mol

Based on standard atomic

weights (

).[1][2][3][4]

Monoisotopic Mass 210.0811 Da
Critical for High-Res MS

(HRMS) identification.[1]

CAS Number 946-01-0

Unique identifier for

procurement/regulatory

checks.[1]

Formula

Degree of Unsaturation = 5 (4

from phenyl, 1 from carbonyl).

[1]

Appearance Low-melting solid/oil
MP: 29–30 °C; often appears

as a supercooled liquid.[1]

Boiling Point 128–129 °C

At reduced pressure (2 Torr).

[1] Thermal stability is

moderate.[1]

Synthetic Architecture: Friedel-Crafts Acylation
The most robust route to 6-chlorohexanophenone avoids the over-alkylation byproducts

common in alkylation reactions.[1] We utilize a Friedel-Crafts Acylation, coupling benzene with

6-chlorohexanoyl chloride.[1] This method ensures regiospecificity at the carbonyl position.[1]

Reaction Mechanism & Pathway
The reaction proceeds via an acylium ion intermediate generated by the Lewis acid catalyst (

).[1]

Reagents:
Benzene + 6-Chlorohexanoyl Chloride

Catalyst Activation:
AlCl3 Complexation

 Dry DCM, 0°C Intermediate:
Acylium Ion Formation

 -AlCl4- Electrophilic Attack:
Sigma Complex

 Benzene Nucleophile Final Product:
6-Chloro-1-oxo-1-phenylhexane

 -HCl, Aqueous Quench
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Click to download full resolution via product page

Figure 1: Step-wise mechanistic flow for the Friedel-Crafts acylation synthesis of 6-

chlorohexanophenone.

Validated Experimental Protocol
Safety Note:

is highly hygroscopic and reacts violently with water.[1] All glassware must be flame-dried.[1]

Reagent Prep: Charge a 3-neck round-bottom flask (RBF) with anhydrous Aluminum

Chloride (

, 1.1 eq) and anhydrous Dichloromethane (DCM). Cool to 0°C under nitrogen atmosphere.[1]

Acyl Chloride Addition: Add 6-chlorohexanoyl chloride (1.0 eq) dropwise. The solution will

darken as the acylium complex forms.[1] Stir for 15 minutes.

Benzene Addition: Add anhydrous Benzene (excess or 1.2 eq if using DCM as solvent)

slowly to control the exotherm.[1]

Reaction Phase: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4

hours. Monitor by TLC (Hexane/EtOAc 9:1) for the disappearance of the acid chloride.[1]

Quenching (Critical Step): Pour the reaction mixture slowly onto crushed ice/HCl. This

breaks the aluminum-alkoxide complex.[1]

Workup: Extract with DCM (3x). Wash organics with brine, dry over

, and concentrate in vacuo.[1]

Analytical Validation (Self-Validating Systems)
To ensure the synthesized material is 6-chlorohexanophenone and not a rearranged isomer,

use the following diagnostic markers.

Mass Spectrometry (MS)
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The chlorine atom provides a distinct "fingerprint" due to the natural abundance of

(75%) and

(25%).[1]

Molecular Ion (

): 210.1 m/z.[1]

Isotope Peak (

): ~212.1 m/z.[1]

Diagnostic Ratio: The intensity of the M+2 peak should be approximately 33% (one-third) of

the M+ peak.[1] If this ratio is absent, the chlorine has been lost (likely cyclized to a phenyl-

cyclohexyl ketone).[1]

Nuclear Magnetic Resonance ( -NMR)
The structure is confirmed by two key triplets in the aliphatic region.[1]
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Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Causality

7.9 - 7.4 Multiplet 5H Ar-H

Phenyl ring

protons

(deshielded).[1]

3.55
Triplet (

)
2H

Deshielded by

electronegative

Chlorine.[1]

2.95
Triplet (

)
2H

Alpha-protons to

the carbonyl.[1]

1.9 - 1.5 Multiplet 6H Alkyl Chain

Central

methylene

linkers.[1]

Functional Utility in Drug Development
6-Chlorohexanophenone is not a terminal product; it is a divergent intermediate.[1] Its dual-

functionality allows for "linker chemistry"—attaching a pharmacophore to the phenyl ring while

substituting the chloride for amines or azides.[1]

6-Chlorohexanophenone
(MW 210.70)

Secondary Amines
(via Nucleophilic Sub.)

 R-NH2, KI (cat)

Chiral Alcohols
(via CBS Reduction)

 NaBH4 or chiral cat.

Alkyl Azides
(Click Chemistry)

 NaN3, DMF

Indoles/Quinolines
(Cyclization)

 Intramolecular F-C

Click to download full resolution via product page

Figure 2: Divergent synthetic utility map demonstrating the transformation potential of the core

scaffold.
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Application Case: Pentoxifylline Analogs
In pharmaceutical research, this molecule is often used to tether phenyl rings to xanthine

derivatives or other nitrogenous heterocycles.[1] The chloride is displaced by the secondary

amine of the heterocycle, creating a 6-carbon spacer that modulates lipophilicity (LogP) and

receptor binding affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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